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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294

1. Introduction

Chromic sulfate pentadecahydrate (Crz(SOa4)3-15H20) is a water-soluble, green crystalline
solid used in ceramics as a precursor for chromium(lll) oxide (Cr20s), a highly versatile and
potent colorant.[1] While chromium(lll) oxide powder is a common ceramic pigment, the use of
its hydrated sulfate salt offers distinct advantages, primarily its solubility in water.[1] This
property allows for the homogenous dispersion of chromium ions throughout the liquid glaze
slurry, potentially eliminating issues like speckling that can occur with the direct addition of
insoluble oxide powders.[2]

Upon firing, chromic sulfate pentadecahydrate undergoes thermal decomposition to yield
chromium(lIl) oxide, which then interacts with the molten glaze matrix.[3][4] The final color
imparted by the chromium is highly dependent on the base chemistry of the glaze, the
concentration of the chromium, the firing temperature, and the kiln atmosphere.[2][5] This
document provides detailed application notes and protocols for researchers utilizing this
compound in the formulation of ceramic glazes.

2. Mechanism of Action & Chemical Transformation

The fundamental role of chromic sulfate in a glaze is to serve as a delivery vehicle for Cr20s.
During the heating process in a kiln, the compound decomposes. The water of hydration is
driven off first, followed by the decomposition of the anhydrous sulfate into the stable
chromium(lIl) oxide and sulfur trioxide gas. This transformation typically occurs at temperatures
above 600-700°C, well within standard ceramic firing ranges.[3][6]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b157294?utm_src=pdf-interest
https://www.benchchem.com/product/b157294?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chromium(III)_sulfate
https://en.wikipedia.org/wiki/Chromium(III)_sulfate
https://ceramicartsnetwork.org/daily/article/Technofile-Demystifying-Chrome-Oxide-for-Fantastic-Ceramic-Glaze-Color
https://www.benchchem.com/product/b157294?utm_src=pdf-body
https://files.core.ac.uk/download/pdf/291506062.pdf
https://www.researchgate.net/publication/226028028_Stability_of_chromium_III_sulfate_in_atmospheres_containing_oxygen_and_sulfur
https://ceramicartsnetwork.org/daily/article/Technofile-Demystifying-Chrome-Oxide-for-Fantastic-Ceramic-Glaze-Color
https://www.thesprucecrafts.com/ceramic-and-glaze-colorants-2745859
https://files.core.ac.uk/download/pdf/291506062.pdf
https://www.researchgate.net/publication/350732918_Structural_role_of_chromium_sulfate_in_modified_borate_glasses_and_glass_ceramics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The resulting finely dispersed Cr20s3 particles, or dissolved chromium ions, then interact with
the silicate glass matrix and other metallic oxides present in the glaze. This interaction dictates
the final observed color.

3. Influence of Glaze Chemistry on Color Development

The color produced by chromium is not intrinsic but is the result of complex interactions within
the glaze melt. The composition of the base glaze is a critical factor.[7] Key chemical
interactions are summarized in the tables below.

Data Presentation

Table 1: Effect of Cr2(SO4)s Concentration on Glaze Color (Note: Percentages are based on
the calculated weight of Cr203 derived from the sulfate addition relative to the dry weight of the

base glaze.)
Cr20s Typical Glaze Firing Resulting L
. L. Citation
Concentration Base Conditions Color
) ) Bright, Glossy,
High Alkaline / o
<1% ) Oxidation Transparent [2]
High Boron
Green
Standard ,
. L Opaque, Satin
0.1% - 2% Borosilicate/Alum  Oxidation [2][8]
o "Army" Green
inosilicate
(+ 7-9% Tin o Pink, Red,
0.1% - 0.5% ] Oxidation [2]
Oxide) Burgundy

S Dark, Opaque
> 2% Standard Base Oxidation [819]
Green to Black

Table 2: Influence of Key Metallic Oxides on Chromium Colors
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. Typical Effect on Resulting L
Oxide Present . . Citation
Concentration Chromium Color

Forms a chrome-

) . o Pink, Red,
Tin Oxide (SnO2) 5-9% tin pigment ) [2][5]
Crimson
complex
Suppresses
Zinc Oxide (ZnO) >1% pinks; forms zinc ~ Brown [2][5][10]
chromate
) ] Stabilizes the
Calcium Oxide ) Promotes strong
10 - 15% chrome-tin ) [2][7]
(CaO) Pink/Red colors
complex
] Can be Can shift reds to
Magnesium i
. > 1% detrimental to burgundy or [21[7]
Oxide (MgO) o N
chrome-tin pinks inhibit color
Cobalt Oxide Combines with Teal, Blue-
<1% [21[5]
(Co304) chrome Green, Black

4. Health & Safety Considerations

Chromium(lll) sulfate and its decomposition products present health risks. It is classified as
harmful if swallowed or inhaled, causes skin irritation, and may lead to an allergic skin reaction.
[11] Inhalation of fine powders is a primary concern.

e Personal Protective Equipment (PPE): Always use a NIOSH-approved respirator (N95 or
better), safety goggles, and gloves when handling the dry powder.

e Ventilation: Work in a well-ventilated area or under a fume hood to minimize inhalation of
dust and any sulfur oxides released during firing.

e Handling: As chromic sulfate is water-soluble, wet-mixing methods are preferred to reduce
airborne dust. Clean spills promptly using a wet method or a HEPA-filtered vacuum.

Experimental Protocols
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Protocol 1: Preparation of a Base Glaze and Test Slurries

This protocol describes the preparation of a 100-gram test batch of a standard Cone 6 clear
base glaze and the subsequent addition of chromic sulfate pentadecahydrate.

Materials & Equipment:
 Digital scale (0.01g accuracy)
e Weighing containers
o Beakers and graduated cylinders
e Spatulas
e Immersion blender or magnetic stirrer
e 60 or 80-mesh sieve
e Personal Protective Equipment (PPE)
o Base Glaze Materials (e.g., Nepheline Syenite, Whiting, Kaolin, Silica)
e Chromic Sulfate Pentadecahydrate (Crz(SOa4)3-15H20)
« Distilled water
» Bisque-fired test tiles
Procedure:
e Prepare Base Glaze:
o Don appropriate PPE.

o Accurately weigh the dry components for a 100g batch of a clear base glaze. A sample
recipe is: Nepheline Syenite (45g), Whiting (Calcium Carbonate) (20g), EPK (Kaolin)
(15g), and Silica (Flint) (20g).
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o Dry-mix the components thoroughly in a container.

o Prepare Chromic Sulfate Stock Solution:

[e]

To achieve a final concentration of 1% Cr20s in the 100g dry glaze, you need 1g of Cr20s.

o The molar mass of Crz03 is ~152 g/mol . The molar mass of Crz2(S0a4)3-15H20 is ~662.4
g/mol .

o Calculate the required amount of chromic sulfate: (1g Cr20s) * (662.4 g/mol
Cr2(S0a4)3:15H20 / 152 g/mol Cr203) = 4.36 g of Cr2(S0Oa4)3-15H20.

o In a separate beaker, weigh the calculated 4.36g of chromic sulfate pentadecahydrate.

o Add approximately 60-80 mL of distilled water and stir until the solid is fully dissolved. The
exact amount of water can be adjusted later to achieve the desired glaze consistency.[12]

e Combine and Mix Glaze:

o Slowly add the 100g of dry base glaze components to the chromic sulfate solution while
stirring continuously. Adding the dry powder to the liquid minimizes dust and clumping.[12]

o Mix thoroughly with an immersion blender for 2-3 minutes until the slurry is homogenous.

o Check the specific gravity or viscosity. Adjust with small additions of water if the glaze is
too thick.

¢ Sieve the Glaze:

o Pour the mixed slurry through a 60 or 80-mesh sieve into a clean, labeled container. This
ensures a perfectly smooth, homogenous glaze ready for application.[12]

Protocol 2: Glaze Application and Firing

Procedure:

o Prepare Test Tiles: Ensure bisque tiles are clean and free of dust or oils.

e Glaze Application:
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o Stir the prepared glaze slurry thoroughly to ensure all particles are in suspension.
o Using tongs, dip a test tile into the glaze for approximately 3 seconds.

o For comparative analysis, create tiles with varying thicknesses by dipping sections of the
tile for a second or third time after the previous coat has dried.[13]

o Wipe any glaze from the bottom of the tile to prevent it from sticking to the kiln shelf.

e Drying: Allow the glazed tiles to dry completely before firing.
e Firing:

o Load the tiles into an electric kiln, ensuring they are not touching. Provide adequate
ventilation for the kiln room, as sulfur oxides will be released during the initial stages of
firing.

o Fire to the desired temperature (e.g., Cone 6, ~1222°C / 2232°F) using a standard firing
schedule.

o Allow the kiln to cool completely before opening.
e Analysis:

o Carefully remove the fired tiles and analyze the color, texture, and surface quality as a
function of glaze thickness and composition.
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Caption: Experimental workflow for ceramic glaze formulation using chromic sulfate.
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Caption: Thermal decomposition of chromic sulfate to chromium oxide during firing.
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Caption: Influence of glaze chemistry on final chromium color development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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